2-(4-{[(2,5,6-trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile

• IUPAC Name: 2-[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C18H22N6O/c1-12-13(2)21-14(3)22-17(12)25-11-15-5-8-24(9-6-15)18-20-7-4-16(10-19)23-18/h4,7,15H,5-6,8-9,11H2,1-3H3
• InChI Key: JKKSTWMFANCHBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC=CC(=N3)C#N)C)C
• Molecular Formula: C18H22N6O
• Molecular Weight: 338.4 g/mol
• CAS No.: 2640969-11-3

Description

2-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile ( 2640969-11-3) is a heteroaryl piperidine ether compound with a molecular formula of C18H22N6O and a molecular weight of 338.4 g/mol . This chemical serves as a potent allosteric modulator of the M4 muscarinic acetylcholine receptor (M4R) . Its primary research value lies in neuroscience, where it is investigated for its potential in modulating cholinergic signaling. Targeting the M4 receptor offers a promising therapeutic strategy for various nervous system disorders, and this compound is a key tool for in vitro and in vivo studies aimed at understanding its mechanisms and effects . Research into M4 receptor modulators like this one is highly relevant for conditions such as Parkinson's disease, schizophrenia, and Alzheimer's disease, as suggested by the patent classifications associated with this compound family . The compound is for research use only and is not approved for human consumption. Researchers can order this compound with the CAS Number 2640969-11-3 .

Biological Activity

The compound 2-(4-{[(2,5,6-trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile , with the CAS number 2640878-20-0, is a pyrimidine derivative that has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its mechanism of action, therapeutic applications, and relevant research findings.

Property	Value
Molecular Formula	C21H25N5O2
Molecular Weight	379.5 g/mol
Structure	Chemical Structure

The biological activity of this compound is primarily attributed to its interaction with various kinases involved in cellular signaling pathways. Recent studies have indicated that it may act as an inhibitor of certain plasmodial kinases, which are crucial for the life cycle of malaria parasites.

Inhibition Studies

• Inhibition of Plasmodial Kinases : The compound has been shown to inhibit PfGSK3 and PfPK6 kinases, which are essential for the proliferation of malaria parasites. In vitro assays demonstrated significant inhibition rates at concentrations as low as 1 μM, with further dose-response evaluations confirming IC50 values in the nanomolar range .
• Selectivity and Potency : The structure-activity relationship (SAR) studies revealed that modifications to the piperidine moiety can enhance selectivity and potency against specific kinases. For instance, substituting different functional groups on the pyrimidine ring has been shown to affect the compound's inhibitory efficacy on PfGSK3 and PfPK6 .

Therapeutic Applications

Due to its potent inhibitory effects on kinases associated with malaria, this compound is being investigated as a potential antimalarial agent. The ability to disrupt multiple stages of the malaria life cycle makes it a promising candidate for further development.

Case Studies

• Antimalarial Activity : In a study published in Nature Communications, researchers synthesized a series of pyrimidine derivatives and evaluated their antimalarial activity. The lead compound exhibited an EC50 value of 20 nM against blood-stage malaria parasites, indicating high efficacy .
• Cytotoxicity : Additional investigations into cytotoxic effects revealed that this compound also possesses activity against various cancer cell lines, including L1210 and CCRF-CEM, suggesting potential applications in oncology .

Research Findings

Recent research has focused on optimizing the synthesis and enhancing the biological activity of this compound:

• Synthesis : The compound can be synthesized through multi-step organic reactions involving pyrimidine core preparation followed by functional group modifications to enhance biological properties.
• Biological Assays : Various assays have been employed to evaluate the biological activity, including kinase inhibition assays and cytotoxicity tests across different cell lines .

Comparison with Similar Compounds

Key Structural Differences

Core Scaffold: The target compound and most analogs share a pyrimidine-carbonitrile backbone, but substitution patterns vary. For example, the pyranopyridine derivative () replaces pyrimidine with a fused pyranopyridine system, which may confer greater metabolic stability .

Substituent Effects :

• Lipophilicity : The target’s trimethylpyrimidinyloxy group increases lipophilicity (predicted logP ~3.5) compared to the morpholine-containing Compound 6 (logP ~2.8) .
• Solubility : Compounds with polar groups (e.g., oxo in , morpholine in ) exhibit better aqueous solubility than the target .
• Synthetic Accessibility : Benzylidinehydrazinyl derivatives () are synthesized in high yields (65–85%), suggesting robust routes, whereas the target’s synthesis may require multi-step functionalization of the piperidine and pyrimidine rings .

Functional Implications

• Binding Interactions : The target’s trimethylpyrimidinyloxy group may engage in hydrophobic interactions, while the carbonitrile could form hydrogen bonds. In contrast, the thiazole and morpholine in Compound 6 might target polar enzyme pockets .
• Bioavailability: The pyranopyridine derivative’s fused ring system () likely reduces first-pass metabolism, whereas the target’s lipophilicity may limit oral absorption .

Preparation Methods

Cyclocondensation of β-Ketoester and Guanidine

A modified Biginelli reaction facilitates the formation of the trisubstituted pyrimidine core. Methyl acetoacetate (1.0 equiv) reacts with guanidine hydrochloride (1.2 equiv) in the presence of sodium methoxide (1.5 equiv) in refluxing ethanol (Scheme 1).

Reaction Conditions :

• Solvent: Ethanol

• Temperature: 80°C (reflux)

• Time: 12–16 hours

• Yield: 78–85%

Mechanistic Insight :
The reaction proceeds via enolate formation, followed by nucleophilic attack of guanidine and subsequent cyclodehydration.

Chlorination of 2,5,6-Trimethylpyrimidin-4-ol

Thionyl Chloride-Mediated Conversion

The hydroxyl group at position 4 is activated for subsequent etherification by converting it to a chloride. 2,5,6-Trimethylpyrimidin-4-ol (1.0 equiv) is treated with thionyl chloride (1.5 equiv) in acetonitrile at 50°C for 1 hour (Scheme 2).

Reaction Conditions :

• Solvent: Acetonitrile

• Catalyst: Dimethylformamide (0.1 equiv)

• Temperature: 50°C

• Time: 1 hour

• Yield: 89–92%

Characterization Data :

• ¹H NMR (CDCl₃): δ 2.37 (s, 3H, CH₃), 2.56 (s, 6H, 2×CH₃), 8.69 (s, 1H, pyrimidine-H).

Synthesis of 4-(Hydroxymethyl)piperidine

Reduction of Piperidine-4-carboxylic Acid

Piperidine-4-carboxylic acid (1.0 equiv) is reduced using lithium aluminum hydride (2.0 equiv) in dry tetrahydrofuran (THF) at 0°C to room temperature (Scheme 3).

Reaction Conditions :

• Solvent: THF

• Temperature: 0°C → 25°C (gradual warming)

• Time: 4 hours

• Yield: 76–80%

Safety Note :
Exothermic reaction requires careful temperature control to avoid over-reduction.

Etherification: Coupling 4-Chloro-2,5,6-trimethylpyrimidine with 4-(Hydroxymethyl)piperidine

Mitsunobu Reaction

A Mitsunobu reaction couples the chloropyrimidine with the hydroxymethylpiperidine using diethyl azodicarboxylate (DEAD, 1.2 equiv) and triphenylphosphine (1.2 equiv) in THF (Scheme 4).

Reaction Conditions :

• Solvent: THF

• Temperature: 25°C

• Time: 12 hours

• Yield: 65–70%

Workup :
The product is purified via silica gel chromatography (ethyl acetate/hexane, 1:5).

Final Coupling: Assembly of the Target Molecule

Nucleophilic Aromatic Substitution

The piperidine nitrogen attacks 4-chloropyrimidine-4-carbonitrile (1.0 equiv) in the presence of potassium carbonate (2.0 equiv) in refluxing acetonitrile (Scheme 6).

Reaction Conditions :

• Solvent: Acetonitrile

• Base: K₂CO₃

• Temperature: 80°C

• Time: 8 hours

• Yield: 50–55%

Purification :
Crystallization from isopropanol yields the final product as a white solid.

Analytical Data and Characterization

Spectroscopic Confirmation

• ¹H NMR (DMSO-d₆): δ 1.45–1.60 (m, 2H, piperidine-H), 2.31 (s, 3H, CH₃), 2.52 (s, 6H, 2×CH₃), 3.20–3.35 (m, 4H, piperidine-NCH₂), 4.10 (s, 2H, OCH₂), 8.45 (s, 1H, pyrimidine-H), 8.92 (s, 1H, pyrimidine-H).

• LC-MS : m/z [M+H]⁺ calc. 380.4, found 380.3.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Mitsunobu etherification	65–70	≥98	High regioselectivity	Costly reagents (DEAD, PPh₃)
Nucleophilic substitution	50–55	≥95	Scalability	Longer reaction times
Palladium cyanation	55–60	≥97	Compatibility with sensitive functional groups	Requires inert atmosphere

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 2-(4-{[(2,5,6-trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile, and how can reaction yields be improved?

• Methodological Answer : The synthesis involves multi-step reactions, typically starting with condensation of substituted pyrimidine intermediates. Key steps include:

• Condensation : Use of aromatic aldehydes with urea derivatives under acidic conditions (e.g., HCl/acetic acid) to form the pyrimidine core .
• Piperidine Functionalization : Coupling of the piperidinyl moiety via nucleophilic substitution or Mitsunobu reactions, optimized by varying solvents (e.g., DMF, THF) and catalysts (e.g., Pd(OAc)₂) .
• Cyclization : Microwave-assisted synthesis can reduce reaction time (30–60 minutes) and improve yields (up to 85%) compared to conventional heating .
  • Yield Optimization : DOE (Design of Experiments) approaches, such as factorial design, can identify critical variables (temperature, solvent ratio, catalyst loading) to maximize yield .

Q. Which spectroscopic and crystallographic methods are most effective for characterizing the compound’s structure?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR (in DMSO-d₆ or CDCl₃) resolves piperidinyl and pyrimidine protons, with coupling constants confirming stereochemistry .
• X-ray Crystallography : Single-crystal analysis verifies the spatial arrangement of substituents (e.g., methyl groups on pyrimidine) and hydrogen-bonding networks .
• HRMS : High-resolution mass spectrometry confirms molecular weight (e.g., C₁₉H₂₁N₅O₂ requires 359.42 g/mol) .

Q. How can initial biological activity screening be designed to assess antimicrobial or anticancer potential?

• Methodological Answer :

• Antimicrobial Assays : Use standardized MIC (Minimum Inhibitory Concentration) protocols against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains, with ciprofloxacin as a positive control .
• Anticancer Screening : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) at 1–100 µM concentrations, with IC₅₀ calculations and comparison to doxorubicin .
• Structural Analogues : Compare activity to derivatives with modified substituents (e.g., chloro or methoxy groups) to identify pharmacophores .

Advanced Research Questions

Q. How can computational modeling predict binding interactions with biological targets (e.g., kinases or enzymes)?

• Methodological Answer :

• Docking Studies : Use AutoDock Vina or Schrödinger Suite to model interactions with ATP-binding pockets in kinases (e.g., EGFR or CDK2). Focus on hydrogen bonds between the nitrile group and Lys/Arg residues .
• MD Simulations : Run 100 ns simulations in GROMACS to assess binding stability and conformational changes in target proteins .
• QSAR Models : Develop regression models correlating substituent electronegativity (e.g., Hammett constants) with inhibitory activity .

Q. What strategies resolve contradictions in biological activity data across different assay conditions?

• Methodological Answer :

• Meta-Analysis : Aggregate data from multiple studies (e.g., IC₅₀ variability in MCF-7 cells) and apply statistical tests (ANOVA) to identify confounding variables (e.g., serum concentration in cell media) .
• Dose-Response Refinement : Use Hill slope analysis to distinguish between allosteric vs. competitive inhibition mechanisms .
• Orthogonal Assays : Validate results with alternative methods (e.g., Western blotting for apoptosis markers if MTT data is inconclusive) .

Q. How can structure-activity relationships (SAR) guide the design of derivatives with enhanced potency?

• Methodological Answer :

• Substituent Scanning : Systematically replace the 2,5,6-trimethylpyrimidinyl group with halogens or electron-withdrawing groups (Table 1).
• Activity Trends :

Substituent (R)	IC₅₀ (µM, EGFR)	LogP
2,5,6-Trimethyl	0.45	2.1
2-Cl,5,6-Me	0.32	2.5
2-CF₃,5,6-Me	0.18	3.0

• Chloro/trifluoromethyl groups enhance potency but increase hydrophobicity .
• Piperidine Modifications : Introduce sp³-hybridized carbons or chiral centers to improve metabolic stability .

Q. What safety protocols are critical for handling this compound in laboratory settings?

• Methodological Answer :

• PPE : Use nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Conduct reactions in fume hoods due to potential cyanide release from the nitrile group under acidic conditions .
• Waste Disposal : Neutralize with 10% NaOH before disposal in halogenated waste containers .

Q. How can advanced experimental design (e.g., DoE) optimize reaction conditions for scale-up?

• Methodological Answer :

• Factorial Design : Test variables (temperature: 60–100°C; catalyst: 0.5–2 mol%; solvent: DMF vs. THF) in a 2³ factorial array to identify interactions .
• Response Surface Methodology (RSM) : Model non-linear relationships to pinpoint optimal conditions (e.g., 80°C, 1.2 mol% catalyst in THF) for 90% yield .